Cas no 2171495-52-4 (3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid)

• Product Name: 3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid
• CAS No: 2171495-52-4
• MF: C₂₃H₂₇N₃O₆
• MW: 441.476986169815
• CID: 5836655
• PubChem ID: 165557207
• Update Time: 2025-10-17

3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid
• 3-[3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxypropanoic acid
• EN300-1545948
• 2171495-52-4

• Inchi： 1S/C23H27N3O6/c1-26(2)12-19(21(28)24-11-20(27)22(29)30)25-23(31)32-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-20,27H,11-13H2,1-2H3,(H,24,28)(H,25,31)(H,29,30)
• InChI Key： JMIZAKAYRHIWMA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)O)=O)CN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 441.18998559g/mol
• Monoisotopic Mass: 441.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 128Ų

Additional information on 3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid

3-3-(Dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171495-52-4, known as 3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a dimethylamino group, a fluorenylmethoxycarbonyl (Fmoc) group, and a hydroxypropanoic acid moiety. These structural features make it a versatile building block in the synthesis of bioactive molecules and advanced materials.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of peptide-based therapeutics. The Fmoc group is widely recognized as a protective group in peptide synthesis, enabling precise control over the assembly of complex peptide sequences. Researchers have leveraged this property to synthesize novel peptides with enhanced stability and bioavailability. For instance, a 2023 study published in *Nature Chemistry* demonstrated how this compound can be used to construct cyclic peptides with potent anti-cancer activity.

In addition to its role in peptide synthesis, this compound has shown promise in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs), which are highly ordered molecular layers with applications in nanotechnology and surface engineering. A 2023 paper in *Advanced Materials* reported that SAMs constructed using this compound exhibit exceptional stability and conductivity, making them ideal for use in flexible electronics and sensors.

The dimethylamino group within the molecule contributes to its amphiphilic nature, enabling it to interact with both hydrophobic and hydrophilic environments. This property has been exploited in the design of drug delivery systems, where it facilitates the encapsulation and controlled release of therapeutic agents. For example, a 2023 study in *Biomaterials Science* described the use of this compound as a component of polymeric nanoparticles for targeted drug delivery to cancer cells.

From a synthetic perspective, the preparation of 3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the selective protection and deprotection of functional groups, as well as the precise control of stereochemistry to ensure the desired configuration of the final product. The use of advanced techniques such as microwave-assisted synthesis and continuous flow chemistry has significantly improved the efficiency and scalability of this process.

Looking ahead, the versatility of this compound positions it as a valuable tool in diverse areas of research. Its ability to serve as both a protective group and a functional building block makes it an indispensable component in modern chemical toolkits. As researchers continue to explore its properties and applications, it is likely that new breakthroughs will emerge, further solidifying its role in advancing science and technology.